Cas no 29786-38-7 (1-(3-Bromophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-Bromophenyl)cyclobutane-1-carbonitrile
• CAS No: 29786-38-7
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• MDL: MFCD08706300
• CID: 852778
• PubChem ID: 17750080
• Update Time: 2025-05-21

1-(3-Bromophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonitrile, 1-(3-bromophenyl)-
• 1-(3-bromophenyl)cyclobutanecarbonitrile
• 1-(3-Bromophenyl)-cyclobutanecarbonitrile
• 1-(m-Bromophenyl)cyclobutancarbonitril
• AG-E-97167
• AGN-PC-01LQWQ
• CTK4G3820
• FS005038
• SureCN1492681
• CS-0450658
• SY225542
• DTXSID80590232
• EN300-1911270
• DA-07227
• 29786-38-7
• 1-(3-Bromophenyl)cyclobutane-1-carbonitrile
• AKOS009375200
• AB90571
• AS-38958
• MFCD08706300
• DXDKVAHRJJAWOH-UHFFFAOYSA-N
• SCHEMBL1492681

• MDL： MFCD08706300
• Inchi： 1S/C11H10BrN/c12-10-4-1-3-9(7-10)11(8-13)5-2-6-11/h1,3-4,7H,2,5-6H2
• InChI Key： DXDKVAHRJJAWOH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 235.00000
• Monoisotopic Mass: 234.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.39438

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(3-Bromophenyl)cyclobutane-1-carbonitrile

Comprehensive Guide to 1-(3-Bromophenyl)cyclobutane-1-carbonitrile (CAS No. 29786-38-7): Properties, Applications, and Industry Insights

1-(3-Bromophenyl)cyclobutane-1-carbonitrile (CAS No. 29786-38-7) is a specialized organic compound gaining traction in pharmaceutical and material science research. This cyclobutane derivative features a bromophenyl group and a nitrile functional group, making it a versatile intermediate for synthesizing complex molecules. Its unique structure has sparked interest in drug discovery and agrochemical development, particularly for designing small-molecule inhibitors and bioactive scaffolds.

Recent studies highlight the compound's role in cross-coupling reactions, a hot topic in green chemistry and catalysis research. The 3-bromophenyl moiety enables efficient Suzuki-Miyaura and Buchwald-Hartwig reactions, addressing the growing demand for sustainable synthetic methods. Researchers are exploring its potential in OLED materials, where nitrile-containing compounds show promise for electron-transport layers.

From a structure-activity relationship perspective, the cyclobutane ring offers conformational rigidity that enhances target binding affinity—a key consideration in fragment-based drug design. This aligns with current industry trends toward three-dimensional fragments in medicinal chemistry. The compound's lipophilicity profile (calculated LogP ~2.8) makes it particularly valuable for CNS drug development, a sector experiencing 23% annual growth according to recent market analyses.

In material science, the carbonitrile group facilitates polymer modification, with applications in high-performance adhesives and thermoset resins. Patent filings reveal innovative uses in photoresist formulations for semiconductor manufacturing, responding to the global chip shortage crisis. The bromine atom serves as a handle for click chemistry applications, particularly in bioconjugation techniques for diagnostic probes.

Quality specifications for CAS No. 29786-38-7 typically require ≥98% purity by HPLC analysis, with strict controls on heavy metal residues for pharmaceutical-grade material. Advanced characterization techniques like 2D-NMR and HRMS are employed to verify the regioisomeric purity of the 3-bromo substitution. Storage recommendations emphasize protection from UV degradation in amber glass at -20°C under inert atmosphere.

The synthesis of 1-(3-Bromophenyl)cyclobutane-1-carbonitrile typically involves cyclobutanation of 3-bromobenzylcyanide followed by ring-closing metathesis—a process optimized for atom economy in recent process chemistry publications. Scale-up challenges include controlling exothermic reactions during the nitrile formation step, with solutions involving flow chemistry setups that improve reaction safety and yield reproducibility.

Environmental considerations for this bromoarene compound include proper waste bromine management and VOC reduction strategies during production. Life cycle assessments show that solvent recovery systems can reduce the carbon footprint of manufacturing by 42% compared to traditional methods—an important factor for companies pursuing green chemistry certifications like ISO 14001.

Market intelligence indicates rising demand for CAS No. 29786-38-7 from contract research organizations (CROs) specializing in kinase inhibitor development. The compound's molecular weight (236.09 g/mol) falls within the ideal range for fragment libraries used in high-throughput screening. Custom synthesis services now offer isotope-labeled versions (13C/15N) for metabolic pathway studies, catering to the expanding proteomics market.

From a regulatory standpoint, proper SDS documentation must address the compound's irritant potential while noting its exemption from controlled substance regulations. Shipping classifications typically fall under UN2811 for solid toxic substances, requiring professional handling during international transport. These compliance aspects are crucial for global supply chain management in the fine chemicals sector.

Future research directions may explore the compound's utility in covalent inhibitor design through electrophilic warhead modification, or its incorporation into metal-organic frameworks (MOFs) for gas storage applications. The development of continuous manufacturing processes could further enhance accessibility of this valuable chemical building block for academic and industrial researchers worldwide.